Cas no 2138134-43-5 (Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate)

• Product Name: Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate
• CAS No: 2138134-43-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6524149
• PubChem ID: 134116492
• Update Time: 2025-05-25

Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-742115
• 2138134-43-5
• ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate
• Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate

• Inchi： 1S/C8H12N2O2S/c1-3-5-6(7(9)13-10-5)8(11)12-4-2/h3-4,9H2,1-2H3
• InChI Key： MVLPECCCWHSORQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(CC)=N1)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate (CAS No. 2138134-43-5)

Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate (CAS No. 2138134-43-5) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its significance in pharmaceutical and agrochemical applications. The compound's unique molecular framework, featuring an ethyl ester and an amino group, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive molecules, particularly in drug discovery and material science.

In recent years, the demand for thiazole derivatives like Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate has surged, driven by their applications in designing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The compound's CAS No. 2138134-43-5 is frequently searched in academic databases and patent literature, reflecting its growing relevance. Its structural features, such as the carboxylate ester and amino functionality, enable facile modifications, making it a valuable building block for medicinal chemistry and catalysis.

One of the trending topics in organic synthesis is the exploration of sustainable methodologies for producing heterocyclic compounds. Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate aligns with this trend, as researchers investigate green chemistry approaches to optimize its synthesis. Questions like "How to synthesize thiazole derivatives efficiently?" or "What are the applications of CAS No. 2138134-43-5 in drug development?" are commonly encountered in search engines, highlighting the compound's interdisciplinary appeal.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its practical use. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate, ensuring high purity and consistency. These qualities are essential for industries focusing on high-value chemicals and custom synthesis services, where precision and reproducibility are paramount.

Beyond pharmaceuticals, Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate has potential applications in material science, particularly in the development of functional polymers and coordination complexes. Its ability to act as a ligand or a monomer opens doors to innovative materials with tailored properties. This versatility resonates with the increasing interest in smart materials and nanotechnology, areas where thiazole-based compounds are gaining traction.

In conclusion, Ethyl 5-amino-3-ethyl-1,2-thiazole-4-carboxylate (CAS No. 2138134-43-5) represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with the rising demand for heterocyclic scaffolds, position it as a compound of significant interest. As scientific inquiries and industrial needs evolve, this thiazole derivative is poised to play a pivotal role in advancing synthetic chemistry and applied sciences.